N-Benzyl-N'-(3,5-dichloropyridin-2-yl)thiourea

• CAS No.: 59181-01-0
• Molecular Formula: C13H11Cl2N3S
• Molecular Weight: 312.2 g/mol
• IUPAC Name: 1-benzyl-3-(3,5-dichloropyridin-2-yl)thiourea
• InChI: InChI=1S/C13H11Cl2N3S/c14-10-6-11(15)12(16-8-10)18-13(19)17-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H2,16,17,18,19)
• InChI Key: CPPHRJZIWVFUAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=S)NC2=C(C=C(C=N2)Cl)Cl

Description

N-Benzyl-N’-(3,5-dichloropyridin-2-yl)thiourea is a chemical compound known for its unique structure and properties. It belongs to the class of thioureas, which are sulfur-containing organic compounds. The presence of the benzyl and dichloropyridinyl groups in its structure imparts specific chemical and physical characteristics that make it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Benzyl-N’-(3,5-dichloropyridin-2-yl)thiourea typically involves the reaction of benzyl isothiocyanate with 3,5-dichloropyridin-2-amine. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol under reflux conditions. The product is then purified through recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of N-Benzyl-N’-(3,5-dichloropyridin-2-yl)thiourea may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure maximum yield and purity. The use of automated systems and advanced purification techniques such as high-performance liquid chromatography (HPLC) can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-Benzyl-N’-(3,5-dichloropyridin-2-yl)thiourea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the thiourea group to thiol or amine derivatives using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms in the pyridine ring are replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in an organic solvent at room temperature or slightly elevated temperatures.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually performed in anhydrous solvents under inert atmosphere.

Substitution: Various nucleophiles (amines, thiols); reactions are conducted in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Thiol, amine derivatives

Substitution: Substituted pyridine derivatives

Scientific Research Applications

N-Benzyl-N’-(3,5-dichloropyridin-2-yl)thiourea has a wide range of applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes with potential catalytic properties.

Biology: Investigated for its potential as an enzyme inhibitor or modulator in various biochemical pathways.

Medicine: Explored for its potential therapeutic properties, including antimicrobial, antiviral, and anticancer activities.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-Benzyl-N’-(3,5-dichloropyridin-2-yl)thiourea involves its interaction with specific molecular targets. The compound can bind to metal ions, forming stable complexes that can modulate the activity of metalloenzymes. Additionally, its ability to undergo nucleophilic substitution reactions allows it to interact with various biological molecules, potentially inhibiting or modulating their function.

Comparison with Similar Compounds

Similar Compounds

• N-Benzoyl-N’-(3-pyridinyl)thiourea
• N-Benzyl-N’-(2,4-dichlorophenyl)thiourea
• N-Benzyl-N’-(4-chlorophenyl)thiourea

Uniqueness

N-Benzyl-N’-(3,5-dichloropyridin-2-yl)thiourea is unique due to the presence of both benzyl and dichloropyridinyl groups in its structure. This combination imparts distinct chemical reactivity and biological activity compared to other thiourea derivatives. The dichloropyridinyl group enhances its potential as a ligand in coordination chemistry and its ability to interact with biological targets.